Cas no 1805292-64-1 (Methyl 3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine-4-acetate
• CAS No: 1805292-64-1
• MF: C₁₁H₉ClF₂N₂O₂
• MW: 274.651168584824
• CID: 4880364
• Update Time: 2025-06-07

Methyl 3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H9ClF2N2O2/c1-18-10(17)3-6-2-8(11(13)14)16-9(5-15)7(6)4-12/h2,11H,3-4H2,1H3
• InChI Key： SUDNVPUOMMNMGT-UHFFFAOYSA-N
• SMILES： ClCC1=C(C#N)N=C(C(F)F)C=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 1.7
• Topological Polar Surface Area: 63

Additional information on Methyl 3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine-4-acetate

Methyl 3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine-4-acetate (CAS No. 1805292-64-1): An Overview

Methyl 3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine-4-acetate (CAS No. 1805292-64-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and agrochemicals. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent research advancements.

Chemical Properties: Methyl 3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine-4-acetate is a white to off-white crystalline solid with a molecular formula of C₁₃H₁₀ClF₂N₂O₂. The molecular weight of this compound is approximately 305.67 g/mol. It exhibits good solubility in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). The presence of the cyano group, difluoromethyl moiety, and chloromethyl substituent imparts unique chemical and physical properties to the molecule, making it an attractive candidate for various synthetic transformations.

Synthesis: The synthesis of Methyl 3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine-4-acetate has been reported in several scientific publications. One common approach involves the reaction of 3-chloromethyl-2-cyano-6-difluoromethylpyridine with methyl chloroacetate in the presence of a suitable base such as potassium carbonate or sodium hydride. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield. Another method involves the condensation of 3-chloromethyl-2-cyano-6-difluoromethylpyridine with methyl bromoacetate followed by dehydrohalogenation to form the final product.

Applications in Medicinal Chemistry: Recent studies have highlighted the potential of Methyl 3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine-4-acetate as a key intermediate in the synthesis of bioactive molecules. For instance, this compound has been used as a building block in the development of novel inhibitors targeting various enzymes and receptors. One notable application is its use in the synthesis of potent inhibitors of protein kinases, which are implicated in numerous diseases including cancer and inflammatory disorders. The presence of the cyano and difluoromethyl groups enhances the pharmacological properties of these inhibitors, such as improved potency and selectivity.

Agricultural Applications: In addition to its medicinal applications, Methyl 3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine-4-acetate has also shown promise in the field of agrochemistry. It serves as an intermediate in the synthesis of herbicides and insecticides with enhanced efficacy and reduced environmental impact. The unique combination of functional groups in this molecule allows for the design of compounds with improved stability and activity against target pests.

Recent Research Advancements: Ongoing research continues to explore new applications and derivatives of Methyl 3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine-4-acetate. A recent study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of derivatives derived from this compound. These derivatives exhibited potent antiviral activity against several RNA viruses, including influenza and SARS-CoV-2. The researchers attributed this activity to the ability of these compounds to inhibit viral replication by targeting specific viral enzymes.

Safety Considerations: While Methyl 3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine-4-acetate is a valuable compound for research purposes, it is important to handle it with appropriate safety measures. Standard laboratory practices should be followed to minimize exposure risks. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn when handling this compound. Additionally, it should be stored in a well-ventilated area away from incompatible materials.

Conclusion: In summary, Methyl 3-(chloromethyl)-2-cyano-6-(difluoromethyl)pyridine-4-acetate (CAS No. 1805292-64-1) is a multifaceted compound with significant potential in both medicinal chemistry and agrochemistry. Its unique structural features make it an attractive building block for the synthesis of bioactive molecules with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.